Cas no 4897-21-6 (4-Chloro-1-methyl-1H-imidazole)

4-Chloro-1-methyl-1H-imidazole is a heterocyclic organic compound featuring a chloro-substituted imidazole ring with a methyl group at the 1-position. This versatile intermediate is widely employed in pharmaceutical and agrochemical synthesis due to its reactive chloro group, which facilitates further functionalization. Its stable imidazole core makes it valuable for constructing biologically active molecules, including APIs and specialty chemicals. The compound exhibits good solubility in common organic solvents, enhancing its utility in diverse reaction conditions. Its well-defined structure and high purity ensure consistent performance in nucleophilic substitution and cross-coupling reactions. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential reactivity.
4-Chloro-1-methyl-1H-imidazole structure
4897-21-6 structure
Product Name:4-Chloro-1-methyl-1H-imidazole
CAS No:4897-21-6
MF:C4H5ClN2
MW:116.548899412155
MDL:MFCD09743498
CID:1029884
PubChem ID:12514200
Update Time:2025-06-07

4-Chloro-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-methyl-1H-imidazole
    • 4-chloro-1-methylimidazole
    • 1H-Imidazole,4-chloro-1-methyl
    • 1-Methyl-4-chlorimidazol
    • 1-METHYL-4-CHLOROIMIDAZOLE
    • 4-Chlor-1-methyl-1H-imidazol
    • 4-Chlor-1-methylimidazol
    • AKOS006331298
    • 4897-21-6
    • 1H-Imidazole, 4-chloro-1-methyl-
    • MFCD09743498
    • SCHEMBL9496769
    • DTXSID20500991
    • DA-19185
    • BS-38090
    • imidazole, 4-chloro-1-methyl-
    • AT44120
    • MDL： MFCD09743498
    • Inchi： 1S/C4H5ClN2/c1-7-2-4(5)6-3-7/h2-3H,1H3
    • InChI Key： HSJTXGIHVAZHGA-UHFFFAOYSA-N
    • SMILES： ClC1=CN(C=N1)C

Computed Properties

  • Exact Mass: 116.01400
  • Monoisotopic Mass: 116.0141259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 66.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 244.2±13.0 °C at 760 mmHg
  • Flash Point: 101.5±19.8 °C
  • PSA: 17.82000
  • LogP: 1.07350
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Chloro-1-methyl-1H-imidazole Security Information

4-Chloro-1-methyl-1H-imidazole Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-1-methyl-1H-imidazole Pricemore >>

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 4897-21-6 95%
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4-Chloro-1-methyl-1H-imidazole Production Method

Production Method 1

15965-31-8 15965-31-8
4897-21-6 4897-21-6
872-49-1 872-49-1
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Production Method 2

288-32-4 288-32-4
4897-21-6 4897-21-6
872-49-1 872-49-1
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Production Method 3

586965-46-0 586965-46-0
4897-21-6 4897-21-6
872-49-1 872-49-1
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Production Method 4

586966-09-8 586966-09-8
4897-21-6 4897-21-6
872-49-1 872-49-1
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Production Method 5

78162-58-0 78162-58-0
4897-21-6 4897-21-6
872-49-1 872-49-1
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Production Method 6

288-32-4 288-32-4
13360-57-1 13360-57-1
4897-21-6 4897-21-6
872-49-1 872-49-1
Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

4-Chloro-1-methyl-1H-imidazole Raw materials

4-Chloro-1-methyl-1H-imidazole Preparation Products

4-Chloro-1-methyl-1H-imidazole Related Literature

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4897-21-6 (4-Chloro-1-methyl-1H-imidazole) Related Products

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